Octadecane Octadecane N-octadecane is a colorless liquid. (NTP, 1992)
Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite.
Octadecane is a natural product found in Camellia sinensis, Vanilla madagascariensis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 593-45-3
VCID: VC21279162
InChI: InChI=1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCC
Molecular Formula: C18H38
Molecular Weight: 254.5 g/mol

Octadecane

CAS No.: 593-45-3

Cat. No.: VC21279162

Molecular Formula: C18H38

Molecular Weight: 254.5 g/mol

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Octadecane - 593-45-3

Specification

Description N-octadecane is a colorless liquid. (NTP, 1992)
Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite.
Octadecane is a natural product found in Camellia sinensis, Vanilla madagascariensis, and other organisms with data available.
CAS No. 593-45-3
Molecular Formula C18H38
Molecular Weight 254.5 g/mol
IUPAC Name octadecane
Standard InChI InChI=1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
Standard InChI Key RZJRJXONCZWCBN-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCC
Boiling Point 601 °F at 760 mmHg (NTP, 1992)
Boiling point equals 601 °F
316 °C
316.00 to 317.00 °C. @ 760.00 mm Hg
Colorform Needles from alcohol, ether-methanol
Colorless liquid
Flash Point 212 °F (NTP, 1992)
Flash point equals 212 °F
166 °C (331 °F) - closed cup
Melting Point 82.9 °F (NTP, 1992)
[CAMEO] 82 °F
28.17 °C
28 °C

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